Cas no 3445-24-7 (D-erythro-Pentos-2-ulose(9CI))

• Product Name: D-erythro-Pentos-2-ulose(9CI)
• CAS No: 3445-24-7
• MF: C₅H₈O₅
• MW: 148.114022254944
• CID: 306767
• PubChem ID: 3081997
• Update Time: 2025-04-19

D-erythro-Pentos-2-ulose(9CI) Chemical and Physical Properties

Names and Identifiers

• D-erythro-Pentos-2-ulose(9CI)
• D-erythro-pentos-2-ulose
• SCHEMBL817588
• 3445-24-7
• CHEBI:46673
• Arabinosone
• DTXSID00188019
• erythro-pentos-2-ulose
• d-Arabinosone
• Q27120676

• Inchi： 1S/C5H8O5/c6-1-3(8)5(10)4(9)2-7/h1,4-5,7,9-10H,2H2/t4-,5+/m1/s1
• InChI Key： VDSAQEDKJUSZPS-UHNVWZDZSA-N
• SMILES： O[C@H](CO)[C@H](C(C=O)=O)O

Computed Properties

• Exact Mass: 148.037
• Monoisotopic Mass: 148.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.499
• Boiling Point: 405.9°Cat760mmHg
• Flash Point: 213.4°C
• Refractive Index: 1.518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides